Cas no 100482-79-9 (1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, hydrochloride (1:2))
100482-79-9 structure
Product Name:1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, hydrochloride (1:2)
CAS No:100482-79-9
MF:C16H26Cl2N2
MW:317.297042369843
CID:177091
PubChem ID:3063332
Update Time:2025-04-19
1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- 1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, hydrochloride (1:2)
- 1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, dihydrochloride (9CI)
- 9-(Butylamino)julolidine dihydrochloride
- N-(2,3,6,7-Tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)butylamine dihydrochloride
- DTXSID70143337
- 100482-79-9
- Butylamine, N-(2,3,6,7-tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)-, dihydrochloride
-
- Inchi: 1S/C16H24N2.2ClH/c1-2-3-8-17-15-11-13-6-4-9-18-10-5-7-14(12-15)16(13)18;;/h11-12,17H,2-10H2,1H3;2*1H
- InChI Key: OGKKXUQUJYRJRE-UHFFFAOYSA-N
- SMILES: Cl.Cl.N12CCCC3=CC(=CC(CCC1)=C23)NCCCC
Computed Properties
- Exact Mass: 316.14758
- Monoisotopic Mass: 316.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 246
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- Boiling Point: 435.8°Cat760mmHg
- Flash Point: 192.1°C
- PSA: 15.27
- LogP: 5.33940
1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, hydrochloride (1:2) Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
100482-79-9 (1H,5H-Benzo[ij]quinolizin-9-amine,N-butyl-2,3,6,7-tetrahydro-, hydrochloride (1:2)) Related Products
- 479-59-4(Julolidine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk